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Compound of Interest

Compound Name:
2-Amino-3-hydroxy-4,6-

dimethylpyridine

CAS No.: 213685-57-5

Cat. No.: B1289336

Get Quote

CAS: 6628-77-9

Executive Summary & Chemical Profile
From the Desk of the Senior Application Scientist: Effective waste management of 2-Amino-3-
hydroxy-4,6-dimethylpyridine requires more than simple compliance; it demands an

understanding of its amphoteric nature.[1] As a pyridine derivative substituted with both

electron-donating amino and hydroxyl groups, this compound is significantly more reactive than

unsubstituted pyridine.

The primary risks during disposal are exothermic protonation (if mixed with acid waste) and

rapid oxidation (if exposed to strong oxidizers).[1] This guide structures the disposal workflow

to mitigate these specific chemical risks, ensuring operator safety and environmental integrity.
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Parameter Detail

Chemical Name 2-Amino-3-hydroxy-4,6-dimethylpyridine

Synonyms
2-Amino-4,6-dimethyl-3-pyridinol; 3-Hydroxy-

4,6-dimethyl-2-aminopyridine

CAS Number 6628-77-9

Molecular Formula C₇H₁₀N₂O

Molecular Weight 138.17 g/mol

Physical State Solid (typically off-white to beige powder)

Acidity/Basicity
Amphoteric (Basic Pyridine N / Acidic Phenolic

OH)

Hazard Identification & Mechanism
To dispose of this safely, you must understand the "Why" behind the hazards.[1]

Mechanistic Hazard Analysis[1]
Acute Toxicity (Oral/Dermal): Like many aminopyridines, this compound interferes with

potassium channel function in biological systems, leading to neurotoxicity.[1] It is classified

as Toxic if swallowed (H301) and Irritating to eyes/skin (H315/H319).[1]

Chemical Incompatibility (The "Red" Zone):

Acids: The 2-amino group and the pyridine ring nitrogen are basic. Mixing this waste with

strong mineral acids (Nitric, Sulfuric) will result in immediate, exothermic salt formation.[1]

Risk: Heat generation and container pressurization.

Oxidizers: The electron-rich 3-hydroxy and 2-amino groups make the ring highly

susceptible to oxidation. Mixing with oxidizers (Permanganates, Peroxides) can lead to

spontaneous ignition.[1]
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Standard lab coats are insufficient for handling solid toxic powders.[1]

PPE Category Specification Rationale

Hand Protection
Double Nitrile Gloves (min

0.11mm outer)

Prevents dermal absorption.

The lipophilic methyl groups

facilitate skin penetration.

Respiratory
N95 (minimum) or P100

Respirator

Required if handling dry

powder outside a fume hood to

prevent inhalation of toxic dust.

[1]

Eye Protection Chemical Splash Goggles

Safety glasses are inadequate

against fine dust or splashes;

seals eyes from irritant vapors.

Body Tyvek Sleeves or Apron

Recommended when

transferring large quantities

(>50g) to prevent clothing

contamination.[1]

Disposal Workflow & Segregation
Core Directive: Never dispose of this compound down the drain. It is toxic to aquatic life and

resistant to standard biological wastewater treatment.

Diagram 1: Waste Stream Decision Logic
This decision tree ensures the compound enters the correct waste stream based on its physical

state.[1]
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Start: Identify Waste State

Is the waste Solid 
(Powder/Crystals)?

Is the waste Liquid 
(Solution)?

1. Double-bag in clear 
polyethylene bags Check Solvent Type

2. Label: 'Toxic Solid Organic' 
(Contains Aminopyridine)

3. Place in Fiber/Poly Drum 
for Incineration

Halogenated Solvent 
(DCM, Chloroform)

Non-Halogenated Solvent 
(Methanol, DMSO)

Segregate into 
Compatible Waste Carboy

CRITICAL: Check pH. 
Is it Acidic?

Neutralize to pH 6-8 
(Prevent Exotherm)

Yes (Acidic)

No (Neutral/Basic)

Click to download full resolution via product page

Caption: Logical flow for segregating 2-Amino-3-hydroxy-4,6-dimethylpyridine waste. Note

the critical pH check step for liquid waste to prevent exothermic reactions in storage drums.
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Detailed Protocol
A. Solid Waste (Pure Compound)[1]

Containment: Do not throw loose powder into a general waste bin. Collect the solid in a

screw-top glass jar or double-bag it in thick polyethylene bags.

Labeling: Apply a hazardous waste label.

Constituents: "2-Amino-3-hydroxy-4,6-dimethylpyridine"[1]

Hazards: Check "Toxic" and "Irritant".[2][3][4]

Storage: Store in the "Solid Organic Toxic" satellite accumulation area.

Final Disposal: High-temperature incineration (Rotary Kiln) is the required method to break

down the pyridine ring and safely manage nitrogen oxides (NOx).[1]

B. Liquid Waste (Mother Liquors/Solutions)[1]
Solvent Compatibility: Identify the primary solvent.

If Halogenated (DCM, CHCl3): Place in "Halogenated Waste" stream.[5]

If Non-Halogenated (MeOH, Acetone): Place in "Non-Halogenated Organic" stream.

The "Acid Trap":

Test: Before adding to a large waste drum, check the pH of your solution.

Action: If your solution is strongly acidic, neutralize it slowly with Sodium Bicarbonate to

pH 6–8 before adding it to the waste drum.[1] This prevents the formation of pyridinium

salts, which can precipitate and clog waste lines or generate heat in the drum.[1]

Emergency Procedures: Spills
Scenario: You have dropped a 5g bottle of the solid powder on the lab floor.

Diagram 2: Spill Response Protocol

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.benchchem.com/product/b1289336/docs?utm_src=pdf-body#proper-disposal-procedures-2-amino-3-hydroxy-4-6-dimethylpyridine
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.chemicalbook.com/msds/5-amino-2-methoxypyridine.htm
https://www.oxfordlabfinechem.com/msds/(A-00676)%204-AMINO%20PYRIDINE.pdf
https://chemdmart.com/public/assets/images/productDoc/2-amino-3-hydroxypyridine-msds.pdf
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.phmsa.dot.gov/sites/phmsa.dot.gov/files/docs/172_101_appa.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ALERT & ISOLATE
Evacuate immediate area.

Post 'Do Not Enter'.

2. DON PPE
Nitrile Gloves (Double),

Goggles, N95 Mask.

3. CONTAIN
Cover powder with
damp paper towels

(Prevents dust).

4. CLEAN
Scoop up material.

Wipe 3x with soap/water.

5. DISPOSE
All towels/gloves go

into Haz Waste.

Click to download full resolution via product page

Caption: Step-by-step immediate response protocol for solid spills, emphasizing dust

suppression.

Spill Cleanup Steps:

Dust Suppression (Critical): Do not dry sweep. This generates toxic dust.[6] Cover the spill

with paper towels dampened with water or a specific spill control solvent.[1]

Collection: Scoop the damp material into a wide-mouth jar.

Decontamination: Wipe the surface with a mild detergent solution (1% Alconox) followed by

water.[1] The pyridine derivative is moderately soluble in water; detergent aids in removing

the lipophilic residues.[1]

Verification: Use a UV lamp (if available) to check for fluorescence residues, as many

aminopyridines fluoresce.
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Disclaimer: This guide is for educational purposes for trained laboratory personnel. Always

consult your institution's Environmental Health & Safety (EHS) officer and the specific Safety

Data Sheet (SDS) for your batch before handling.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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